Cas no 53966-46-4 (1H-Imidazole-5-ethanamine,N,4-dimethyl-)
53966-46-4 structure
Product Name:1H-Imidazole-5-ethanamine,N,4-dimethyl-
CAS No:53966-46-4
MF:C7H13N3
MW:139.198220968246
CID:373142
PubChem ID:104662
Update Time:2025-04-19
1H-Imidazole-5-ethanamine,N,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-ethanamine,N,4-dimethyl-
- 1H-Imidazole-4-ethanamine, N,5-dimethyl-
- 5,N'-dimethylhistamine
- N-Methyl-2-(4-methyl-1H-imidazol-5-yl)ethan-1-amine
- RLRXYCOJGGRMQS-UHFFFAOYSA-N
- DTXSID60968778
- N,5-Dimethyl-1H-imidazole-4-ethanamine
- EN300-1809816
- 5-Methyl-N-methylhistamine
- methyl[2-(4-methyl-1H-imidazol-5-yl)ethyl]amine
- N-Methyl-2-(5-methyl-1H-imidazol-4-yl)ethanamine #
- N'(Me),5(Me)Histamine
- CHEMBL3305398
- AKOS006352531
- N-methyl-2-(5-methyl-4-imidazolyl)ethyl-amine
- N-Methyl-2-(5-methyl-1H-imidazol-4-yl)ethanamine
- 53966-46-4
-
- Inchi: 1S/C7H13N3/c1-6-7(3-4-8-2)10-5-9-6/h5,8H,3-4H2,1-2H3,(H,9,10)
- InChI Key: RLRXYCOJGGRMQS-UHFFFAOYSA-N
- SMILES: N1C=NC(=C1C)CCNC
Computed Properties
- Exact Mass: 139.11109
- Monoisotopic Mass: 139.110947
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.7
- XLogP3: 0.3
Experimental Properties
- Density: 1.028
- Boiling Point: 328.6°Cat760mmHg
- Flash Point: 152.5°C
- Refractive Index: 1.523
- PSA: 40.71
1H-Imidazole-5-ethanamine,N,4-dimethyl- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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